2-Fluoro-6-[(2-methylpropyl)amino]benzonitrile

• Molecular Formula: C11H13FN2
• Molecular Weight: 192.23 g/mol
• IUPAC Name: 2-fluoro-6-(2-methylpropylamino)benzonitrile
• InChI: InChI=1S/C11H13FN2/c1-8(2)7-14-11-5-3-4-10(12)9(11)6-13/h3-5,8,14H,7H2,1-2H3
• InChI Key: QCIFLPMNUMJJAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=C(C(=CC=C1)F)C#N

Description

2-Fluoro-6-[(2-methylpropyl)amino]benzonitrile is a substituted benzonitrile derivative featuring a fluorine atom at the 2-position and a (2-methylpropyl)amino group (isobutylamino group) at the 6-position of the aromatic ring. The benzonitrile core is a common scaffold in drug discovery due to its versatility in hydrogen bonding and π-π interactions, while the fluorine atom enhances metabolic stability and bioavailability. The isobutylamino substituent may influence lipophilicity and steric bulk, affecting target binding and pharmacokinetics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-6-[(2-methylpropyl)amino]benzonitrile typically involves the reaction of 2,6-difluorobenzonitrile with isobutylamine. The reaction is carried out under controlled conditions to ensure the selective substitution of one of the fluorine atoms with the amino group. The reaction conditions often include the use of a solvent such as dichloromethane and a base like triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and advanced equipment to ensure the consistency and quality of the final product. The reaction is typically carried out in large reactors with precise control over temperature, pressure, and reaction time to maximize yield and minimize impurities.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-6-[(2-methylpropyl)amino]benzonitrile undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering the oxidation state of the functional groups.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alcohols. Conditions often involve the use of a base and a solvent like dimethylformamide.

Oxidation and Reduction: Reagents such as hydrogen peroxide for oxidation and sodium borohydride for reduction are commonly used.

Coupling Reactions: Palladium-catalyzed coupling reactions using reagents like aryl halides and boronic acids are typical.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzonitriles, while coupling reactions can produce complex aromatic compounds.

Scientific Research Applications

2-Fluoro-6-[(2-methylpropyl)amino]benzonitrile is widely used in scientific research, particularly in:

Medicinal Chemistry: It serves as a building block for the synthesis of pharmaceutical compounds, including potential anticancer and antiviral agents.

Biochemistry: The compound is used in the study of enzyme interactions and protein-ligand binding due to its unique chemical properties.

Industrial Chemistry: It is employed in the development of new materials and chemical processes, including the synthesis of advanced polymers and catalysts.

Mechanism of Action

The mechanism of action of 2-Fluoro-6-[(2-methylpropyl)amino]benzonitrile involves its interaction with specific molecular targets, such as enzymes and receptors. The fluorine atom enhances the compound’s binding affinity and selectivity, while the nitrile and amino groups facilitate interactions with the target molecules. These interactions can modulate the activity of the target, leading to various biological effects.

Comparison with Similar Compounds

2-Fluoro-6-(methylamino)benzonitrile

• Molecular Formula : C₈H₇FN₂
• Molecular Weight : 150.15 g/mol
• Substituents: Methylamino group at position 5.
• Purity : 95% (lab-grade).
• Key Differences : Simpler structure with lower molecular weight compared to the target compound, likely resulting in higher solubility but reduced steric hindrance.

2-[[Cyclopropyl-(4-methylphenyl)methyl]amino]-6-fluorobenzonitrile

• Molecular Formula : C₁₈H₁₇FN₂
• Molecular Weight : 280.34 g/mol
• Substituents : Bulky cyclopropyl-(4-methylphenyl)methyl group at position 6.
• Key Differences : Increased lipophilicity and steric bulk may enhance membrane permeability but reduce binding affinity to compact active sites.

2-Fluoro-6-[(1-methoxypropan-2-yl)amino]benzonitrile

• Molecular Formula : C₁₁H₁₃FN₂O
• Molecular Weight : 208.23 g/mol
• Substituents : Methoxypropan-2-yl group introduces oxygen, enhancing polarity.
• Key Differences: The methoxy group may improve aqueous solubility compared to purely alkylamino substituents.

Ether and Thioether Derivatives

2-Fluoro-6-(4-methylphenoxy)benzonitrile

• Molecular Formula: C₁₄H₁₀FNO
• Substituents: 4-Methylphenoxy group at position 6.
• Applications : Used in industrial and scientific research.
• Key Differences: The ether linkage (C-O-C) introduces rigidity and electronic effects distinct from amino groups.

2-Fluoro-6-[4-(methylthio)phenoxy]benzonitrile

• Molecular Formula: C₁₄H₁₀FNOS
• Molecular Weight : 259.3 g/mol
• Substituents: Methylthio group on the phenoxy ring.
• Key Differences : Sulfur’s polarizability and larger atomic size may alter electronic properties and redox reactivity compared to oxygen analogs.

Halogenated and Heterocyclic Variants

2-Chloro-6-methylbenzonitrile

• Molecular Formula : C₈H₆ClN
• Applications : Research applications in synthesis and material science.
• Key Differences : Chlorine’s stronger electronegativity and larger size compared to fluorine may increase steric and electronic effects.

2-Fluoro-6-(4-methylphenyl)sulphanylbenzonitrile

• Molecular Formula : C₁₄H₁₀FNS
• Substituents : Sulphanyl (S-) group.
• Key Differences : Sulfur’s nucleophilicity and lower electronegativity could enhance reactivity in cross-coupling reactions.

Research Implications

• Amino vs. Ether-linked analogs () may offer greater stability under oxidative conditions.
• Halogen Effects : Fluorine’s small size and high electronegativity optimize pharmacokinetics, while chlorine or sulfur substituents () may prioritize synthetic versatility.
• Safety Considerations: Compounds like 2-Fluoro-6-(4-methylphenoxy)benzonitrile require adherence to GHS guidelines for handling.

Biological Activity

2-Fluoro-6-[(2-methylpropyl)amino]benzonitrile is a compound of interest in medicinal chemistry due to its unique structural features, including a fluorinated aromatic system, a branched amino group, and a nitrile functionality. This article explores the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant research findings.

Biological Activity

Mechanisms of Action
Research indicates that compounds similar to 2-Fluoro-6-[(2-methylpropyl)amino]benzonitrile may interact with specific molecular targets. For instance, studies on related compounds have shown that they can inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. These interactions suggest potential applications in cancer therapy and other proliferative disorders .

Pharmacokinetics and Efficacy
In vivo studies are essential for understanding the pharmacokinetic profile of this compound. For example, analogs have demonstrated varying degrees of bioavailability and clearance rates when administered via different routes (e.g., intravenous vs. intramuscular). The pharmacokinetic data suggest that modifications in the chemical structure can significantly affect the compound's efficacy and safety profile .

Case Studies

• Anticancer Potential
  A study explored the effects of related fluorinated benzonitriles on cancer cell lines, revealing significant cytotoxicity against several types of tumors. The mechanism was attributed to the inhibition of CDK activity, leading to cell cycle arrest and apoptosis .
• Veterinary Applications
  Another investigation assessed the efficacy of similar compounds in treating infections in cattle caused by Trypanosoma species. The study reported that certain derivatives exhibited promising therapeutic effects, achieving full cures at specific dosages. This highlights the potential for 2-Fluoro-6-[(2-methylpropyl)amino]benzonitrile in veterinary medicine as well .

Comparative Analysis

To better understand the biological activity of 2-Fluoro-6-[(2-methylpropyl)amino]benzonitrile, a comparison with structurally similar compounds is useful:

Compound Name	Structure Characteristics	Unique Features
2-Fluoro-4-(methylamino)benzonitrile	Contains a methylamine group instead of branched amine	Simpler structure, potentially different biological effects
4-Fluoroaniline	A simpler aniline derivative	Lacks nitrile functionality, differing reactivity
3-Fluoro-5-(isopropylamino)benzonitrile	Contains isopropylamine instead	Different branching pattern may affect activity

This table illustrates how variations in structure can lead to differences in biological activity, emphasizing the importance of specific functional groups in mediating effects.